Cas no 477773-59-4 (Dinaphthalen-1-yl benzene-1,3-dicarboxylate)
477773-59-4 structure
Product Name:Dinaphthalen-1-yl benzene-1,3-dicarboxylate
CAS No:477773-59-4
MF:C28H18O4
MW:418.440127849579
CID:2647042
PubChem ID:57252017
Update Time:2025-04-21
Dinaphthalen-1-yl benzene-1,3-dicarboxylate Chemical and Physical Properties
Names and Identifiers
-
- dinaphthalen-1-yl benzene-1,3-dicarboxylate
- SCHEMBL5081762
- 477773-59-4
- DTXSID80720673
- Dinaphthalen-1-yl benzene-1,3-dicarboxylate
-
- Inchi: 1S/C28H18O4/c29-27(31-25-16-6-10-19-8-1-3-14-23(19)25)21-12-5-13-22(18-21)28(30)32-26-17-7-11-20-9-2-4-15-24(20)26/h1-18H
- InChI Key: BTGKSZSRCPEZLG-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC=C(C(=O)OC2=CC=CC3=CC=CC=C32)C=1)=O)C1=CC=CC2=CC=CC=C21
Computed Properties
- Exact Mass: 418.12050905Da
- Monoisotopic Mass: 418.12050905Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 32
- Rotatable Bond Count: 6
- Complexity: 606
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.2
- Topological Polar Surface Area: 52.6Ų
Dinaphthalen-1-yl benzene-1,3-dicarboxylate Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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